Cas no 23598-72-3 (3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid)

3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid structure

23598-72-3 structure

Product Name:3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid

CAS No:23598-72-3

MF:C₁₁H₈ClNO₃

MW:237.639122009277

MDL:MFCD00020813

CID:52331

PubChem ID:90203

Update Time:2025-04-18

3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-3-(2'-chlorophenyl)-4-isoxazolecarboxylic acid
- 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid
- 3-(2-Chloro-phenyl)-5-methyl-isoxazole-4-carboxylic acid
- 3-(2-Chlorophenyl)-5-methylisoxazole-4-carboxylic acid
- NSC 81238
- 4-Isoxazolecarboxylicacid, 3-(o-chlorophenyl)-5-methyl- (7CI,8CI)
- 3-(2-Chlorophenyl)-5-methyl-4-isoxazolecarboxylicacid
- 3-(2-Chlorophenyl)-5-methyl-4-isoxazolecarboxylic acid
- 4-Isoxazolecarboxylic acid, 3-(2-chlorophenyl)-5-methyl-
- EINECS 245-770-0
- cmic acid
- NSC-81238
- EN300-18171
- CLOXACILLIN SODIUM IMPURITY D [EP IMPURITY]
- 3-(2-Chlorophenyl)-5-methyl-isoxazole-4-carboxylic acid
- UVEPOHNXGXVOJE-UHFFFAOYSA-N
- W-110574
- 3-(2-Chlorophenyl)-5-methylisoxazole-4-carboxylic acid (CMIC acid)
- FT-0613546
- SCHEMBL459354
- B7ISJ0S9T5
- AB00088580-01
- DTXSID4066913
- 3-(2-chlorophenyl)-5-methyl-1, 2-oxazole-4-carboxylic acid
- 23598-72-3
- TS-03330
- MFCD00020813
- 4-Isoxazolecarboxylic acid, 3-(o-chlorophenyl)-5-methyl-
- AKOS000120474
- NSC81238
- F3351-0438
- 3-(o-chlorophenyl)-5-methylisoxazole-4-carboxylic acid
- NS00027458
- Cloxacillin Sodium Imp. D (EP); Cloxacillin Imp. D (EP); Cloxacillin USP Related Compound D; Cloxacillin USP RC D; 3-(2-Chlorophenyl)-5-methylisoxazole-4-carboxylic Acid
- CS-0085276
- 3-(2-Chlorophenyl) -5-methyl-Isoxazole-4-carboxylic acid
- 3-o-chlorophenyl-5-methylisoxazole-4-carboxylic acid
- A816791
- 3-(2-chlorophenyl)-5-methylisoxazol-4-carboxylic acid
- VU0023400-2
- Z57254347
- Cambridge id 5549841
- Cloxacillin Sodium Imp. D (EP):
- STK325639
- DB-046196
- MDL： MFCD00020813
- Inchi： 1S/C11H8ClNO3/c1-6-9(11(14)15)10(13-16-6)7-4-2-3-5-8(7)12/h2-5H,1H3,(H,14,15)
- InChI Key： UVEPOHNXGXVOJE-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C1C(C(=O)O)=C(C)ON=1
- BRN： 791928

Computed Properties

Exact Mass: 237.01934
Monoisotopic Mass: 237.019
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.6
Topological Polar Surface Area: 63.3A^2

Experimental Properties

Color/Form: Cream powder
Density: 1.385
Melting Point: 186-189 ºC
Boiling Point: 374.5 °C at 760 mmHg
Flash Point: 180.3 °C
Refractive Index: 1.59
Solubility: DMSO (Slightly), Ethyl Acetate (Slightly)
PSA: 63.33
LogP: 3.00160
Solubility: Not determined

3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： Irritant
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
Hazard Category Code： R22;R36/37/38
Safety Instruction： S22;S26;S36/37/39
Hazardous Material Identification：
Risk Phrases：R22;R36/37/38
Safety Term：S22;S26;S36/37/39
HazardClass：IRRITANT
TSCA：Yes
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C916620-1g	3-(2-Chlorophenyl)-5-methylisoxazole-4-carboxylic acid	23598-72-3	98%	1g	￥79.20	2022-09-29
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